Cas no 22454-89-3 (Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester)
22454-89-3 structure
Product Name:Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester
CAS No:22454-89-3
MF:C13H21O4PS
MW:304.342203855515
CID:269650
PubChem ID:280817
Update Time:2025-04-19
Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester
- 4-methylthio-2-ethoxy-benzoic acid
- 4-Methylthio-3,5-xylenyl-diaethylphosphat
- ACMC-20llqf
- AGN-PC-00MM0N
- Benzoic acid, 2-ethoxy-4-(methylthio)-
- CTK2J6375
- NSC132987
- 3,5-dimethyl-4-(methylsulfanyl)phenyl diethyl phosphate
- DTXSID90945138
- 22454-89-3
- NSC-132987
-
- Inchi: 1S/C13H21O4PS/c1-6-15-18(14,16-7-2)17-12-8-10(3)13(19-5)11(4)9-12/h8-9H,6-7H2,1-5H3
- InChI Key: HMEIBXJRUMDSCW-UHFFFAOYSA-N
- SMILES: S(C)C1C(C)=CC(=CC=1C)OP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 304.08993
- Monoisotopic Mass: 304.08981732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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